Cas no 10605-11-5 ([1,1'-Biphenyl]-2-ol,3-chloro-, sodium salt (1:1))

• Product Name: [1,1'-Biphenyl]-2-ol,3-chloro-, sodium salt (1:1)
• CAS No: 10605-11-5
• MF: C₁₂H₈ClNaO
• MW: 226.634093284607
• CID: 153854
• PubChem ID: 23690262
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-ol,3-chloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-ol,3-chloro-, sodium salt (1:1)
• 3-Chloro-2-biphenylol
• 3-chloro-2-biphenylol, sodium salt
• sodium,2-chloro-6-phenylphenolate
• (1,1'-Biphenyl)-2-ol, 3-chloro-, sodium salt
• 2-Biphenylol, 3-chloro-, sodium salt
• 3-Chloro-(1,1'-biphenyl)-2-ol sodium salt
• 6-Chloro-2-phenylphenol sodium salt
• Caswell No. 211B
• EPA Pesticide Chemical Code 062213
• sodium 3-chlorobiphenyl-2-olate
• Sodium 6-chloro-2-phenylphenate
• UNII-BF06LUQ78G
• DTXSID7041546
• SCHEMBL5933744
• Sodium 3-chloro-[1,1'-biphenyl]-2-olate
• BF06LUQ78G
• 10605-11-5
• Natrium-2-Chlor-6-phenylphenolat
• 3-Chloro-2-biphenylol sodium
• 3-Chloro-2-biphenylol sodium salt
• sodium;2-chloro-6-phenylphenolate
• Q27274628

• Inchi： 1S/C12H9ClO.Na/c13-11-8-4-7-10(12(11)14)9-5-2-1-3-6-9;/h1-8,14H;/q;+1/p-1
• InChI Key： ILIQNZKNKDDYBT-UHFFFAOYSA-M
• SMILES： ClC1=CC=CC(=C1[O-])C1C=CC=CC=1.[Na+]

Computed Properties

• Exact Mass: 226.01624
• Monoisotopic Mass: 226.0161369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1Ų

Experimental Properties

• PSA: 23.06